Cas no 1235084-86-2 (N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• CAS No: 1235084-86-2
• MF: C₁₈H₁₇FN₄O₃
• MW: 356.350987195969
• CID: 6147489
• PubChem ID: 49719679
• Update Time: 2025-07-10

N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• VU0526214-1
• 1235084-86-2
• N-[2-(4-fluorophenoxy)ethyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• N-(2-(4-fluorophenoxy)ethyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide
• AKOS024525366
• N-[2-(4-fluorophenoxy)ethyl]-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• F5860-2691

• Inchi： 1S/C18H17FN4O3/c1-12(23-18(25)15-4-2-3-5-16(15)21-22-23)17(24)20-10-11-26-14-8-6-13(19)7-9-14/h2-9,12H,10-11H2,1H3,(H,20,24)
• InChI Key： QQAHKURZVNQLES-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCNC(C(C)N1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Exact Mass: 356.12846858g/mol
• Monoisotopic Mass: 356.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide

Research Brief on N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (CAS: 1235084-86-2)

N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (CAS: 1235084-86-2) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its benzotriazinone core and fluorophenoxyethyl side chain, has been investigated for its role as a modulator of specific biological targets. Recent studies have explored its pharmacological properties, mechanism of action, and potential use in drug development.

The structural uniqueness of this compound lies in its benzotriazinone moiety, which is known to interact with various enzymes and receptors involved in critical cellular processes. The presence of the 4-fluorophenoxyethyl group enhances its binding affinity and selectivity, making it a promising candidate for further investigation. Researchers have focused on synthesizing and optimizing derivatives of this compound to improve its pharmacokinetic and pharmacodynamic profiles.

Recent publications highlight the compound's potential in targeting protein-protein interactions (PPIs) and enzyme inhibition. For instance, studies have demonstrated its efficacy in inhibiting specific kinases and proteases, which are often implicated in cancer and inflammatory diseases. The compound's ability to disrupt these pathways suggests its utility as a lead molecule for developing novel therapeutics. Additionally, its stability and bioavailability have been evaluated in preclinical models, showing promising results for further clinical translation.

One of the key challenges in the development of N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide is its synthetic complexity. Recent advancements in organic synthesis have enabled more efficient routes to produce this compound and its analogs, facilitating structure-activity relationship (SAR) studies. These efforts aim to identify derivatives with enhanced potency and reduced off-target effects.

In conclusion, N-2-(4-fluorophenoxy)ethyl-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on optimizing its properties and advancing it through preclinical and clinical trials to validate its efficacy and safety in human diseases.